71-91-0

Tetraethylammonium bromide

In Stock

• CAS RN:
• 71-91-0

• Formula:
• C8H20BrN

• InChI:
• InChI=1S/C8H20N.BrH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• HWCKGOZZJDHMNC-UHFFFAOYSA-M

• A potassium-selective ion channel blocker. (From J Gen Phys 1994; 104(1):173-90)

7-Octyn-1-ol

In Stock

• CAS RN:
• 871-91-0

• Formula:
• C8H14O

• InChI:
• InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h1,9H,3-8H2

• InChIKey:
• ATCNYMVVGBLQMQ-UHFFFAOYSA-N

• 7-Octyn-1-ol, also known as 7-Octyn-1-ol, is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.2 g/mol. The purity is usually 95%.

2-[(E)-3-phenylprop-2-enyl]butanedioic acid

• CAS RN:
• 5671-91-0

• Formula:
• C13H14O4

• InChI:
• InChI=1S/C13H14O4/c14-12(15)9-11(13(16)17)8-4-7-10-5-2-1-3-6-10/h1-7,11H,8-9H2,(H,14,15)(H,16,17)/b7-4+

• InChIKey:
• USYIGOSTVXJXHA-QPJJXVBHSA-N

• 2-[(E)-3-phenylprop-2-enyl]butanedioic acid is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.

17-Mchao

• CAS RN:
• 76571-91-0

• Formula:
• C21H35ClO

• InChI:
• InChI=1S/C21H35ClO/c1-13-4-7-17-16-6-5-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,3)19(13)22/h13-19,23H,4-12H2,1-3H3/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1

• InChIKey:
• UMWMKSFDTADRMB-YAWPOEEYSA-N

• 17-Mchao, also known as 17-Mchao, is a useful research compound. Its molecular formula is C21H35ClO and its molecular weight is 339 g/mol. The purity is usually 95%.

3-Pyrrolidinemethanol, 1-methyl-2-(3-pyridinyl)-, (2R,3R)-rel-

Usually In Stock

• CAS RN:
• 71771-91-0

• Formula:
• C₁₁H₁₆N₂O

• InChI:
• InChI=1S/C11H16N2O/c1-13-6-4-10(8-14)11(13)9-3-2-5-12-7-9/h2-3,5,7,10-11,14H,4,6,8H2,1H3/t10-,11-/m0/s1

• 3-Pyrrolidinemethanol, 1-methyl-2-(3-pyridinyl)-, (2R,3R)-rel-, also known as 3-Pyrrolidinemethanol, 1-methyl-2-(3-pyridinyl)-, (2R,3R)-rel-, is a useful research compound. Its molecular formula is C₁₁H₁₆N₂O and its molecular weight is 192.26. The purity is usually 95%.

7-(2-(benzyloxy)phenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 681471-91-0

• Formula:
• C24H21N7O2

• InChI:
• InChI=1S/C24H21N7O2/c1-16-21(23(32)27-18-10-7-13-25-14-18)22(31-24(26-16)28-29-30-31)19-11-5-6-12-20(19)33-15-17-8-3-2-4-9-17/h2-14,22H,15H2,1H3,(H,27,32)(H,26,28,30)

• InChIKey:
• CGAQYZLBULBDOA-UHFFFAOYSA-N

• 7-(2-(benzyloxy)phenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C24H21N7O2 and its molecular weight is 439.479. The purity is usually 95%.

N-(4-amino-2-chlorophenyl)-2-methylpropanamide

In Stock

• CAS RN:
• 741271-91-0

• Formula:
• C10H13ClN2O

• InChI:
• InChI=1S/C10H13ClN2O/c1-6(2)10(14)13-9-4-3-7(12)5-8(9)11/h3-6H,12H2,1-2H3,(H,13,14)

• InChIKey:
• LOVISBVJDBTJEM-UHFFFAOYSA-N

• N-(4-amino-2-chlorophenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.

3'-Azetidinomethyl-2-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898771-91-0

• Formula:
• C18H16F3NO

• InChI:
• InChI=1S/C18H16F3NO/c19-18(20,21)16-8-2-1-7-15(16)17(23)14-6-3-5-13(11-14)12-22-9-4-10-22/h1-3,5-8,11H,4,9-10,12H2

• InChIKey:
• NHQILARDKWHDQW-UHFFFAOYSA-N

• 3'-Azetidinomethyl-2-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C18H16F3NO and its molecular weight is 319.3 g/mol. The purity is usually 95%.

1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-3-(3-methoxyphenyl)-1-(pyridin-2-ylmethyl)thiourea

In Stock

• CAS RN:
• 851971-91-0

• Formula:
• C26H28N4OS

• InChI:
• InChI=1S/C26H28N4OS/c1-18-10-11-25-24(15-18)23(19(2)28-25)12-14-30(17-21-7-4-5-13-27-21)26(32)29-20-8-6-9-22(16-20)31-3/h4-11,13,15-16,28H,12,14,17H2,1-3H3,(H,29,32)

• InChIKey:
• VHPLQHRVGBZFRP-UHFFFAOYSA-N

• 1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-3-(3-methoxyphenyl)-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C26H28N4OS and its molecular weight is 444.6. The purity is usually 95%.

N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 869071-91-0

• Formula:
• C19H20F2N4O5S

• InChI:
• InChI=1S/C19H20F2N4O5S/c20-13-5-6-15(21)16(10-13)31(28,29)25-8-3-9-30-17(25)12-24-19(27)18(26)23-11-14-4-1-2-7-22-14/h1-2,4-7,10,17H,3,8-9,11-12H2,(H,23,26)(H,24,27)

• InChIKey:
• CSLVUENKDARNPY-UHFFFAOYSA-N

• N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C19H20F2N4O5S and its molecular weight is 454.45. The purity is usually 95%.

Glycine, N-[4-[3-[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]-2-methyl-

• CAS RN:
• 144871-91-0

• Formula:
• C26H39N5O5

• InChI:
• InChI=1S/C26H39N5O5/c1-7-13-30-22(27)21(24(34)31(14-8-2)25(30)35)29-23(33)17(3)15-18-9-11-19(12-10-18)28-16-20(32)36-26(4,5)6/h9-12,17,28H,7-8,13-16,27H2,1-6H3,(H,29,33)

• InChIKey:
• DZZMJWXHZGZBDS-UHFFFAOYSA-N

• Glycine, N-[4-[3-[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]-2-methyl-, also known as Glycine, N-[4-[3-[(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)amino]-2-methyl-, is a useful research compound. Its molecular formula is C26H39N5O5 and its molecular weight is 501.628. The purity is usually 95%.

2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)-N-(2,4,6-trimethylphenyl)acetamide

In Stock

• CAS RN:
• 932971-91-0

• Formula:
• C19H23N3O2

• InChI:
• InChI=1S/C19H23N3O2/c1-12-8-13(2)19(14(3)9-12)20-17(23)11-22-18(24)10-15-6-4-5-7-16(15)21-22/h8-10H,4-7,11H2,1-3H3,(H,20,23)

• InChIKey:
• JHPUSRUPWMGVPP-UHFFFAOYSA-N

• 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.

1-(2-Methoxyethyl)2-nitrobenzene

In Stock

• CAS RN:
• 102871-91-0

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-13-7-6-8-4-2-3-5-9(8)10(11)12/h2-5H,6-7H2,1H3

• InChIKey:
• GQDDMTHRSOAJBJ-UHFFFAOYSA-N

• 1-(2-Methoxyethyl)2-nitrobenzene is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

2,4-Dibromonicotinaldehyde

In Stock

• CAS RN:
• 128071-91-0

• Formula:
• C6H3Br2NO

• InChI:
• InChI=1S/C6H3Br2NO/c7-5-1-2-9-6(8)4(5)3-10/h1-3H

• InChIKey:
• TXLALYLVGBOCHK-UHFFFAOYSA-N

• 2,4-Dibromonicotinaldehyde is a useful research compound. Its molecular formula is C6H3Br2NO and its molecular weight is 264.9 g/mol. The purity is usually 95%.

4-Hydroxy Estradiol 1-N7-Guanine

In Stock

• CAS RN:
• 178971-91-0

• Formula:
• C23H27N5O4

• InChI:
• InChI=1S/C23H27N5O4/c1-23-7-6-11-10(13(23)4-5-16(23)30)2-3-12-17(11)14(8-15(29)19(12)31)28-9-25-20-18(28)21(32)27-22(24)26-20/h8-11,13,16,29-31H,2-7H2,1H3,(H3,24,26,27,32)/t10-,11+,13+,16+,23+/m1/s1

• A derivative of Estradiol. Estradiol​ is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.

(S)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid

In Stock

• CAS RN:
• 754971-91-0

• Formula:
• C9H9Cl2NO2

• InChI:
• InChI=1S/C9H9Cl2NO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1

• InChIKey:
• SDKIMTATYJGPBJ-QMMMGPOBSA-N

• (S)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H9Cl2NO2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.

5-Hydroxybenzimidazole

Usually In Stock

• CAS RN:
• 149471-91-0

• Formula:
• C7H6N2O

• InChI:
• InChI=1S/C7H6N2O/c10-5-1-2-6-7(3-5)9-4-8-6/h1-4,10H,(H,8,9)

• InChIKey:
• KRKSOBREFNTJJY-UHFFFAOYSA-N

• 5-hydroxybenzimidazole is a member of the class of benzimidazoles that is 1H-benzimidazole carrying a single hydroxy substituent at position 5. It has a role as a human metabolite, a rat metabolite and a bacterial metabolite. It is a member of benzimidazoles and a member of phenols. It derives from a hydride of a 1H-benzimidazole.

6-Chloro-2-(trifluoromethoxy)nicotinic acid

In Stock

• CAS RN:
• 1221171-91-0

• Formula:
• C7H3ClF3NO3

• InChI:
• InChI=1S/C7H3ClF3NO3/c8-4-2-1-3(6(13)14)5(12-4)15-7(9,10)11/h1-2H,(H,13,14)

• InChIKey:
• OMGPEKLXZHLEDL-UHFFFAOYSA-N

• 6-Chloro-2-(trifluoromethoxy)nicotinic acid is a useful research compound. Its molecular formula is C7H3ClF3NO3 and its molecular weight is 241.55 g/mol. The purity is usually 95%.

1'-(2-methylbenzoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

In Stock

• CAS RN:
• 1797271-91-0

• Formula:
• C20H19NO3

• InChI:
• InChI=1S/C20H19NO3/c1-14-6-2-3-7-15(14)18(22)21-12-10-20(11-13-21)17-9-5-4-8-16(17)19(23)24-20/h2-9H,10-13H2,1H3

• InChIKey:
• AURTVZLIZWHGLO-UHFFFAOYSA-N

• 1'-(2-methylbenzoyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one is a useful research compound. Its molecular formula is C20H19NO3 and its molecular weight is 321.376. The purity is usually 95%.

4-Cyclopropyl-2-fluorobenzamide

In Stock

• CAS RN:
• 2167471-91-0

• Formula:
• C10H10FNO

• InChI:
• InChI=1S/C10H10FNO/c11-9-5-7(6-1-2-6)3-4-8(9)10(12)13/h3-6H,1-2H2,(H2,12,13)

• InChIKey:
• DGIBGBWRVVUVCZ-UHFFFAOYSA-N

• 4-Cyclopropyl-2-fluorobenzamide is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.194. The purity is usually 95%.

5-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid

In Stock

• CAS RN:
• 2219371-91-0

• Formula:
• C23H20N2O5

• InChI:
• InChI=1S/C23H20N2O5/c26-22(27)20-21(30-13-24-20)19-10-5-11-25(19)23(28)29-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,13,18-19H,5,10-12H2,(H,26,27)

• InChIKey:
• FKYYJJCXDVAOJF-UHFFFAOYSA-N

• 5-[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C23H20N2O5 and its molecular weight is 404.422. The purity is usually 95%.

(2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine

Usually In Stock

• CAS RN:
• 2248471-91-0

• Formula:
• C14H26N2O3S

• InChI:
• InChI=1S/C14H26N2O3S/c1-3-20(17,18)11-8-15-6-7-16(12-13(15)2)14-4-9-19-10-5-14/h3,13-14H,1,4-12H2,2H3/t13-/m1/s1

• InChIKey:
• PMNIRCWMBKCMAS-CYBMUJFWSA-N

• (2R)-1-(2-Ethenylsulfonylethyl)-2-methyl-4-(oxan-4-yl)piperazine is a useful research compound. Its molecular formula is C14H26N2O3S and its molecular weight is 302.43. The purity is usually 95%.

[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(difluoromethyl)-1-methylpyrazol-4-yl]methanone

Usually In Stock

• CAS RN:
• 2379971-91-0

• Formula:
• C16H18BrF2N5O2

• InChI:
• InChI=1S/C16H18BrF2N5O2/c1-23-8-12(13(22-23)14(18)19)15(25)24-4-2-10(3-5-24)9-26-16-20-6-11(17)7-21-16/h6-8,10,14H,2-5,9H2,1H3

• InChIKey:
• BCUAKBOATZLJNP-UHFFFAOYSA-N

• [4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-[3-(difluoromethyl)-1-methylpyrazol-4-yl]methanone is a useful research compound. Its molecular formula is C16H18BrF2N5O2 and its molecular weight is 430.254. The purity is usually 95%.

N-(4-Amino-2-chlorophenyl)-2-methylpropanamide hydrochloride

• CAS RN:
• 1185096-84-7; 741271-91-0

• Formula:
• C10H14Cl2N2O

• InChI:
• InChI=1S/C10H13ClN2O.ClH/c1-6(2)10(14)13-9-4-3-7(12)5-8(9)11;/h3-6H,12H2,1-2H3,(H,13,14);1H

• InChIKey:
• CEWCVJDTIVQLSI-UHFFFAOYSA-N

• N-(4-Amino-2-chlorophenyl)-2-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C10H14Cl2N2O and its molecular weight is 249.14. The purity is usually 95%.